Cas no 2229296-01-7 (2,4,4-Trimethoxy-3,3-dimethylbutanoic acid)

• Product Name: 2,4,4-Trimethoxy-3,3-dimethylbutanoic acid
• CAS No: 2229296-01-7
• MF: C₉H₁₈O₅
• MW: 206.236223697662
• CID: 5764805
• PubChem ID: 165609159
• Update Time: 2025-06-20

2,4,4-Trimethoxy-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1736628
• 2229296-01-7
• 2,4,4-trimethoxy-3,3-dimethylbutanoic acid
• 2,4,4-Trimethoxy-3,3-dimethylbutanoic acid

• Inchi： 1S/C9H18O5/c1-9(2,8(13-4)14-5)6(12-3)7(10)11/h6,8H,1-5H3,(H,10,11)
• InChI Key： XZFRCVZOONJNIU-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C(OC)OC

Computed Properties

• Exact Mass: 206.11542367g/mol
• Monoisotopic Mass: 206.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65Ų

Additional information on 2,4,4-Trimethoxy-3,3-dimethylbutanoic acid

Introduction to 2,4,4-Trimethoxy-3,3-dimethylbutanoic acid (CAS No: 2229296-01-7)

2,4,4-Trimethoxy-3,3-dimethylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229296-01-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework comprising multiple functional groups, exhibits a range of potential applications that span from synthetic chemistry to biomedical investigations. The presence of three methoxy (-OCH₃) substituents and a symmetrical isobutyl backbone imparts distinct chemical properties that make it a subject of interest for researchers exploring novel molecular architectures.

The molecular structure of 2,4,4-Trimethoxy-3,3-dimethylbutanoic acid can be described as a branched-chain carboxylic acid derivative with a highly substituted isobutyl group. The three methoxy groups located at the 2nd, 4th, and 4th carbon positions contribute to its overall reactivity and solubility characteristics. This structural motif not only influences its physical properties such as melting point and solubility but also plays a crucial role in its potential biological interactions. The compound’s stability under various conditions and its ability to undergo selective modifications make it a valuable intermediate in organic synthesis.

In recent years, the pharmaceutical industry has shown increasing interest in carboxylic acid derivatives due to their versatile roles as pharmacophores. 2,4,4-Trimethoxy-3,3-dimethylbutanoic acid is no exception and has been explored in several research studies for its potential therapeutic applications. One of the most compelling aspects of this compound is its structural similarity to certain bioactive molecules that have demonstrated efficacy in modulating biological pathways. For instance, the methoxy-substituted carboxylic acids are commonly found in natural products and drug candidates known for their anti-inflammatory and analgesic properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2,4,4-Trimethoxy-3,3-dimethylbutanoic acid with greater accuracy. Molecular docking studies have suggested that this compound may interact with specific enzymes and receptors involved in metabolic disorders and inflammatory responses. The symmetrical arrangement of the methyl groups enhances its binding affinity to certain targets, making it a promising candidate for further development as an active pharmaceutical ingredient (API). Additionally, the compound’s compatibility with green chemistry principles has been noted, as it can be synthesized using environmentally benign methods.

The synthesis of 2,4,4-Trimethoxy-3,3-dimethylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that minimize waste and maximize yield. One such method involves the oxidation of a tertiary alcohol derived from isobutyl alcohol using mild oxidizing agents. This approach not only ensures high purity but also aligns with the growing demand for sustainable chemical processes. The availability of high-quality starting materials and catalysts has further facilitated the production of this compound on an industrial scale.

From a biochemical perspective, 2,4,4-Trimethoxy-3,3-dimethylbutanoic acid has been investigated for its potential role in metabolic pathways. Studies indicate that derivatives of this compound may influence lipid metabolism and cholesterol synthesis by interacting with key enzymes such as HMG-CoA reductase. These interactions could have implications for the development of new therapeutic strategies targeting cardiovascular diseases. Furthermore, the compound’s ability to cross biological membranes suggests it may serve as a precursor for drug delivery systems designed to enhance bioavailability.

The safety profile of 2,4,4-Trimethoxy-3,3-dimethylbutanoic acid has been assessed through preliminary toxicological studies conducted in vitro and in vivo. These studies have shown that the compound exhibits low toxicity at moderate doses but may cause mild irritation at higher concentrations. The methoxy groups contribute to its hydrophilicity, which can be advantageous for formulating drugs that require aqueous solubility. However, further research is needed to fully understand its long-term effects and potential side reactions under various environmental conditions.

In conclusion,2,4,4-Trimethoxy-3,3-dimethylbutanoic acid (CAS No: 2229296-01-7) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for further investigation. As research continues to uncover new applications for this molecule,2,4,4-Trimethoxy-3dimethylbutanoic acid is poised to play an important role in developing innovative treatments for various diseases while adhering to sustainable chemical practices.